3-(Diphenylmethylene)-1-{4-[4-(4-fluorophenyl)-1-piperazinyl]butyl}-2,5-pyrrolidinedione

• Molecular Formula: C31H32FN3O2
• Molecular Weight: 497.6 g/mol
• IUPAC Name: 3-benzhydrylidene-1-[4-[4-(4-fluorophenyl)piperazin-1-yl]butyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C31H32FN3O2/c32-26-13-15-27(16-14-26)34-21-19-33(20-22-34)17-7-8-18-35-29(36)23-28(31(35)37)30(24-9-3-1-4-10-24)25-11-5-2-6-12-25/h1-6,9-16H,7-8,17-23H2
• InChI Key: ODZUETXEDAFLSP-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CCCCN2C(=O)CC(=C(C3=CC=CC=C3)C4=CC=CC=C4)C2=O)C5=CC=C(C=C5)F

Description

3-(Diphenylmethylene)-1-{4-[4-(4-fluorophenyl)-1-piperazinyl]butyl}-2,5-pyrrolidinedione is a synthetic compound used for scientific research purposes. It is commonly referred to as DFB or DFB-Piperazine. This compound belongs to the family of pyrrolidine derivatives and is used in various biochemical and physiological studies.

Mechanism of Action

DFB acts as a selective antagonist at the dopamine D2 receptor and the serotonin 5-HT2A receptor. It also has affinity for the dopamine D3 receptor and the serotonin 5-HT1A receptor. By blocking these receptors, DFB can modulate the release of various neurotransmitters, including dopamine, serotonin, and norepinephrine. This modulation can lead to changes in neuronal activity and behavior.
Biochemical and Physiological Effects:
DFB has been shown to have a range of biochemical and physiological effects. It can reduce the release of dopamine and serotonin in the brain, leading to a decrease in locomotor activity and a sedative effect. DFB can also increase the release of norepinephrine, which can lead to an increase in blood pressure and heart rate. In addition, DFB has been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

DFB has several advantages for lab experiments. It has a high affinity for dopamine and serotonin receptors, making it an ideal reference compound for testing the efficacy of new drugs. DFB also has a well-established mechanism of action, which allows researchers to study the effects of drugs on specific neurotransmitter systems. However, DFB has some limitations, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on DFB. One area of interest is the development of new drugs that target the dopamine and serotonin receptors. DFB can be used as a reference compound for testing the efficacy of these new drugs. Another area of interest is the study of the long-term effects of DFB on neuronal activity and behavior. Finally, researchers may investigate the potential use of DFB in the treatment of neurological disorders such as schizophrenia and depression.
Conclusion:
In conclusion, 3-(Diphenylmethylene)-1-{4-[4-(4-fluorophenyl)-1-piperazinyl]butyl}-2,5-pyrrolidinedione is a synthetic compound commonly used in scientific research applications. Its well-established mechanism of action and high affinity for dopamine and serotonin receptors make it an ideal reference compound for testing the efficacy of new drugs. DFB has several biochemical and physiological effects, including sedative, anxiolytic, and antidepressant effects. However, it also has some limitations, including low solubility in water and potential toxicity at high doses. Future research on DFB may focus on the development of new drugs, the long-term effects of DFB on neuronal activity and behavior, and the potential use of DFB in the treatment of neurological disorders.

Synthesis Methods

The synthesis of DFB involves a multi-step process that includes the condensation of 4-(4-fluorophenyl)-1-piperazine with 4-pentenoic acid, followed by cyclization with diphenylmethylene malononitrile. The final product is obtained by the hydrolysis of the nitrile group with potassium hydroxide. The purity of DFB can be improved by recrystallization.

Scientific Research Applications

DFB is used in various scientific research applications, including neuroscience, pharmacology, and medicinal chemistry. It is commonly used as a reference compound for testing the efficacy of new drugs in treating neurological disorders such as schizophrenia and depression. DFB is also used to study the mechanism of action of various drugs that interact with the dopamine and serotonin receptors.